4-Methoxyethoxymethoxybenzyl cyanide

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 2-[4-(2-methoxyethoxymethoxy)phenyl]acetonitrile
• InChI: InChI=1S/C12H15NO3/c1-14-8-9-15-10-16-12-4-2-11(3-5-12)6-7-13/h2-5H,6,8-10H2,1H3
• InChI Key: IJWGZMPHYIICEU-UHFFFAOYSA-N
• Canonical SMILES: COCCOCOC1=CC=C(C=C1)CC#N

Description

4-Methoxyethoxymethoxybenzyl cyanide is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Hydroxybenzyl cyanide (4.3 g) and 2-methoxyethoxymethyl chloride (4.1 g) were subjected to reaction in accordance with (production process 1), to thereby produce 4-methoxyethoxymethoxybenzyl cyanide (5.4 g, yield: 75%). The thus-produced 4-methoxyethoxymethoxybenzyl cyanide (2.1 g) and 4-methoxyethoxymethoxybenzaldehyde (2.0 g) produced in the production process for compound 1 were subjected to condensation in accordance with process A of (production process 2), to thereby yield an MEM form of the target product. Subsequently, the protective group was removed from the MEM form in accordance with (production process 3), to thereby produce the target product (1.1 g, yield: 49%).